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Compound of Interest

Compound Name: 2-Nitrophenylhydrazine

Cat. No.: B1229437 Get Quote

Essential guidance for the safe handling and disposal of 2-Nitrophenylhydrazine is critical for

ensuring personnel safety and regulatory compliance within research, scientific, and drug

development environments. This highly reactive and hazardous compound necessitates

stringent protocols for its management from acquisition to disposal.

2-Nitrophenylhydrazine is classified as a flammable solid, is harmful if swallowed, and causes

skin and eye irritation.[1][2][3] It is also considered a hazardous substance by the Occupational

Safety and Health Administration (OSHA)[4]. Due to its hazardous nature, proper disposal is

not only a matter of safety but also a legal requirement. The primary and recommended

method of disposal is through a licensed hazardous waste disposal contractor.

Immediate Safety and Handling
Before any handling or disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for 2-Nitrophenylhydrazine. Personnel must be equipped with appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat.[5] All work with this compound should be conducted in a well-ventilated area, preferably

within a fume hood.[5]

Key Hazards:

Flammability: 2-Nitrophenylhydrazine is a flammable solid that can be ignited by heat,

sparks, or flames.[1][4]
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Toxicity: It is harmful if ingested and can cause irritation to the skin, eyes, and respiratory

system.[1][4]

Reactivity: It is incompatible with strong oxidizing agents, bases, and strong reducing agents.

[4] Contact with these materials can lead to vigorous reactions, fire, or explosions.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to the

hazards and properties of 2-Nitrophenylhydrazine.

Property Value Source(s)

CAS Number 3034-19-3 [1][2]

Molecular Formula O₂NC₆H₄NHNH₂ [2]

Molecular Weight 153.14 g/mol [2]

Melting Point 91-93 °C [2]

Storage Temperature 2-8°C [2]

UN Number UN1325 [1]

Hazard Class 4.1 (Flammable Solid) [1]

Packing Group II [1]

Disposal Plan and Procedures
The required procedure for the disposal of 2-Nitrophenylhydrazine involves its classification

and management as hazardous waste. Under no circumstances should this chemical be

disposed of down the drain or in regular trash.

Step-by-Step Disposal Workflow:

Waste Identification and Segregation:

Identify all waste containing 2-Nitrophenylhydrazine, including pure compound,

contaminated labware, and solutions.
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Segregate this waste from other incompatible waste streams to prevent accidental

reactions.

Containerization and Labeling:

Use a suitable, non-reactive, and sealable container for collecting the waste. The

container must be in good condition without leaks or cracks.

Affix a "Hazardous Waste" label to the container. The label must include:

The full chemical name: "2-Nitrophenylhydrazine" (no abbreviations).

The concentration and quantity of the waste.

The date of accumulation.

The associated hazards (e.g., Flammable, Toxic).

Storage:

Store the labeled waste container in a designated, well-ventilated, and secure area away

from heat, sparks, and incompatible materials.[5]

Secondary containment should be used to prevent spills.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[5][6]

Provide the contractor with the complete details of the waste, including the SDS.

Empty Container Disposal:

Empty containers that held 2-Nitrophenylhydrazine must be triple-rinsed with an

appropriate solvent.

The rinsate must be collected and treated as hazardous waste.
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After triple-rinsing, the container may be disposed of according to institutional guidelines,

which may allow for disposal as regular trash.

Chemical Neutralization (for Professional Use Only)
While chemical neutralization can be a method for treating hydrazine-containing waste, it

should only be performed by trained professionals with a thorough understanding of the

reaction, potential byproducts, and safety precautions. A common method for hydrazine

compounds is oxidation with a hypochlorite solution, such as sodium hypochlorite or calcium

hypochlorite.[6][7]

Caution: The reaction of hypochlorite with substituted hydrazines can be complex and may

produce hazardous byproducts. For instance, reactions with methylated hydrazines can form

carcinogenic N-nitrosoalkylamines. The specific byproducts for 2-Nitrophenylhydrazine are

not well-documented in readily available literature, and therefore, this procedure should not be

attempted without a validated experimental protocol and appropriate safety measures in place.

Spill Management
In the event of a spill, the area should be evacuated, and access restricted.[5] Eliminate all

ignition sources.[8] Do not attempt to clean up a major spill yourself.[5] Follow your institution's

emergency procedures and contact the EHS department. For minor spills, and only if you are

trained to do so, absorb the material with an inert absorbent (such as sand or earth) and place

it in a sealed container for disposal as hazardous waste.[8]
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Caption: Disposal Workflow for 2-Nitrophenylhydrazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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